Cas no 509101-17-1 (ethyl4-methyl-2-(methylsulfonyl)pyrimidine-5-carboxylate)

• Product Name: ethyl4-methyl-2-(methylsulfonyl)pyrimidine-5-carboxylate
• CAS No: 509101-17-1
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 1573029
• PubChem ID: 23020175
• Update Time: 2025-04-21

ethyl4-methyl-2-(methylsulfonyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl4-methyl-2-(methylsulfonyl)pyrimidine-5-carboxylate
• ethyl 4-methyl-2-(methylsulfony)pyrimidine-5-carboxylate
• 4-ethyl-6-methyl-2-methylsulfonylpyrimidine-5-carboxylate
• ITBRKVUJMUAKAQ-UHFFFAOYSA-N
• ethyl 2-methansulfonyl-4-methylpyrimidine-5-carboxylate
• ethyl 4-methyl-2-(methylsulfonyl)pyrimidine-5-carboxylate
• SCHEMBL4763594
• ethyl 2-methanesulfonyl-4-methylpyrimidine-5-carboxylate
• 509101-17-1
• DB-264993

• Inchi： 1S/C9H12N2O4S/c1-4-15-8(12)7-5-10-9(11-6(7)2)16(3,13)14/h5H,4H2,1-3H3
• InChI Key： ITBRKVUJMUAKAQ-UHFFFAOYSA-N
• SMILES： S(C)(C1N=CC(C(=O)OCC)=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 244.05186
• Monoisotopic Mass: 244.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.6A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.297±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.2 g/l) (25 º C),
• PSA: 86.22